Cas no 5952-93-2 (methyl 1-methylpyrazole-4-carboxylate)

methyl 1-methylpyrazole-4-carboxylate structure
5952-93-2 structure
Product Name:methyl 1-methylpyrazole-4-carboxylate
CAS No:5952-93-2
MF:C6H8N2O2
MW:140.139921188354
MDL:MFCD11053755
CID:338352
PubChem ID:10130004
Update Time:2025-04-19

methyl 1-methylpyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-1H-Pyrazole-4-carboxylic acid methyl ester
    • Methyl 1-methyl-1H-pyrazole-4-carboxylate
    • 1H-Pyrazole-4-carboxylic acid, 1-methyl-, methyl ester
    • methyl 1-methylpyrazole-4-carboxylate
    • 1-Methyl-pyrazol-4-carbonsaeure-methylester
    • 1-Methyl-pyrazol-carbonsaeure-(4)-methylester
    • methyl ester of 1-methylpyrazole-4-carboxylic acid
    • methyl-1-methyl-4-pyrazole-carboxylate
    • RW3538
    • Methyl 1-methyl-4-pyrazolecarboxylate
    • Z209762566
    • MFCD11053755
    • AMY12030
    • F17310
    • AKOS009039289
    • EN300-232911
    • SCHEMBL1493312
    • F1905-6979
    • 5952-93-2
    • AB01002479-01
    • DTXSID20435931
    • PB43126
    • TS-01825
    • METHYL1-METHYL-1H-PYRAZOLE-4-CARBOXYLATE
    • HGQQQXMARFJNCP-UHFFFAOYSA-N
    • SY113242
    • FT-0712132
    • CS-0061744
    • DA-16782
    • STL415241
    • MDL： MFCD11053755
    • Inchi： 1S/C6H8N2O2/c1-8-4-5(3-7-8)6(9)10-2/h3-4H,1-2H3
    • InChI Key： HGQQQXMARFJNCP-UHFFFAOYSA-N
    • SMILES： O(C)C(C1C=NN(C)C=1)=O

Computed Properties

  • Exact Mass: 140.05900
  • Monoisotopic Mass: 140.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 64 ºC
  • Boiling Point: 221.6±13.0 ºC (760 Torr),
  • Flash Point: 87.8±19.8 ºC,
  • Solubility: Slightly soluble (21 g/l) (25 º C),
  • PSA: 44.12000
  • LogP: 0.20670

methyl 1-methylpyrazole-4-carboxylate Security Information

methyl 1-methylpyrazole-4-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

methyl 1-methylpyrazole-4-carboxylate Pricemore >>

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methyl 1-methylpyrazole-4-carboxylate Production Method

Production Method 1

110860-60-1 110860-60-1
5952-93-2 5952-93-2
88398-85-0 88398-85-0
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water
1.2 Reagents: Urea
1.3 Catalysts: Sulfur dioxide Solvents: Carbon tetrachloride
Reference
Synthesis of 5-chloropyrazoles by chlorodediazoniation with sulfur dioxide
Yamamoto, Susumu; et al, Journal of Heterocyclic Chemistry, 1991, 28(6), 1545-7

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